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Introduction
Quaternium-22, with the CAS registry number 51812-80-7, is a quaternary ammonium

compound. Chemically, it is known as 3-(D-gluconoylamino)-N-(2-hydroxyethyl)-N,N-dimethyl-

1-propanaminium chloride.[1] This complex molecule incorporates a cationic quaternary

ammonium group, a hydrophilic polyol moiety derived from gluconic acid, and a reactive

hydroxyl group. This unique structure imparts a range of properties that make it a versatile

ingredient in various applications, most notably in the cosmetics and personal care industries.

[2][3] It also exhibits potential as an antimicrobial agent and a corrosion inhibitor, warranting

further investigation for pharmaceutical and medical device applications. This guide provides

an in-depth summary of the available technical data on Quaternium-22.

Chemical and Physical Properties
Quaternium-22 is typically supplied as a 60% aqueous solution.[2][3] It is a clear, light amber

liquid with a faint odor.[2] Key physical and chemical properties are summarized in the table

below.
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Property Value Reference

CAS Number 51812-80-7 [1]

Molecular Formula C13H29ClN2O7 [1]

Molecular Weight 360.83 g/mol [1]

Appearance Clear, light amber liquid [2]

Solids Content ~60% in aqueous solution [2][3]

pH (as supplied) 4.0 - 7.0

Specific Gravity (25°C) 1.170 - 1.210 [2]

Solubility

Soluble in water, 70% ethanol,

glycerin, propylene glycol, and

70% sorbitol. Insoluble in

>95% ethanol, isopropyl

myristate, and mineral oil.

[2]

Synthesis
A specific, detailed synthesis protocol for Quaternium-22 is not readily available in the public

domain. However, the general synthesis of quaternary ammonium compounds involves the

reaction of a tertiary amine with an alkylating agent.[2] For Quaternium-22, this would likely

involve a multi-step process:

Amidation: Reaction of gluconolactone or a similar derivative with N,N-dimethyl-1,3-

propanediamine to form the gluconamide intermediate.

Quaternization: Subsequent reaction of the tertiary amine group on the gluconamide

intermediate with an alkylating agent such as 2-chloroethanol to introduce the 2-hydroxyethyl

group and form the quaternary ammonium chloride.
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General Synthesis Pathway for Quaternium-22.

Analytical Methods
Detailed, validated analytical methods for the routine analysis of Quaternium-22 in various

matrices are not extensively published. However, based on its chemical structure and the

analysis of similar compounds in cosmetic formulations, the following techniques would be

applicable:

High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with a

suitable C18 column and a mobile phase consisting of an acetonitrile/water or

methanol/water gradient with a buffer and an ion-pairing agent would likely be effective for

the separation and quantification of Quaternium-22. Detection could be achieved using a

UV detector at a low wavelength (around 200-210 nm) or, for higher specificity and

sensitivity, a mass spectrometer (LC-MS).[4][5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy would

be invaluable for the structural elucidation and confirmation of Quaternium-22.[7]

Quantitative NMR (qNMR) could also be employed for the accurate determination of its

concentration in solutions, using a certified internal standard.[7]

Mechanism of Action
The functional properties of Quaternium-22 stem from its unique molecular structure,

particularly its cationic nature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1198380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4007251/
https://rasayanjournal.co.in/vol-7/issue_4/14_%20Vol.7_4_,%20380-389,%202014,RJC-1187.pdf
https://tools.thermofisher.com/content/sfs/brochures/AU-190-LC-Benzalkonium-Chloride-AU70189-EN.pdf
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://organicchemistrydata.org/hansreich/resources/nmr/
https://organicchemistrydata.org/hansreich/resources/nmr/
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cosmetic Applications (Hair and Skin Conditioning)
In cosmetic formulations, Quaternium-22 functions primarily as a conditioning agent, antistatic

agent, and film former.[3] The positively charged quaternary ammonium head group

electrostatically interacts with the negatively charged surfaces of hair and skin, which are

primarily composed of keratin proteins. This interaction leads to the deposition of a thin, smooth

film on the substrate.
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Antimicrobial Action of Quaternary Ammonium Compounds

1. Adsorption to
Microbial Cell Surface

(Electrostatic Interaction)

2. Penetration of
Hydrophobic Tail into

Cell Membrane

3. Disruption of
Membrane Integrity

4. Leakage of
Intracellular Components

5. Cell Death
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Dermal Irritation Test Workflow (Rabbit)

1. Animal Preparation
(Clipping of dorsal fur)

2. Application of Test Substance
(0.5 mL under gauze patch)

3. Exposure Period
(e.g., 4 hours, semi-occluded)

4. Removal of Patch
and Washing

5. Observation & Scoring
(Erythema and Edema at 1, 24, 48, 72 hrs)

6. Data Analysis
(Calculation of Primary Irritation Index)
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Ocular Irritation Test Workflow (Draize Test)

1. Animal Selection
(Albino Rabbits)

2. Instillation of Test Substance
(0.1 mL into conjunctival sac of one eye)

3. Observation & Scoring
(Cornea, Iris, Conjunctiva at 1, 24, 48, 72 hrs)

4. Data Analysis
(Calculation of Irritation Score)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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technical-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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